Cas no 50563-68-3 (1-(2,6-dimethylphenyl)aminopropan-2-ol)

• Product Name: 1-(2,6-dimethylphenyl)aminopropan-2-ol
• CAS No: 50563-68-3
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 364635
• PubChem ID: 13674771
• Update Time: 2025-05-19

1-(2,6-dimethylphenyl)aminopropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-[(2,6-dimethylphenyl)amino]-
• 1-(2,6-dimethylanilino)propan-2-ol
• 1-(2,6-dimethylphenyl)aminopropan-2-ol
• 1-[(2,6-dimethylphenyl)amino]propan-2-ol
• 50563-68-3
• NSMNHUXUNWOYTG-UHFFFAOYSA-N
• Z975898884
• AKOS011615186
• EN300-1723982
• N-(2'-hydroxypropyl)-2,6-xylidine
• CS-0236710
• 1-(2,6-dimethylphenylamino)-propan-2-ol
• starbld0047120
• SCHEMBL10392041
• 1-((2,6-dimethylphenyl)amino)propan-2-ol
• N-(beta-hydroxypropyl)-2,6-dimethyl-aniline
• DTXSID10546424

• Inchi： 1S/C11H17NO/c1-8-5-4-6-9(2)11(8)12-7-10(3)13/h4-6,10,12-13H,7H2,1-3H3
• InChI Key： NSMNHUXUNWOYTG-UHFFFAOYSA-N
• SMILES： OC(C)CNC1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 179.13111
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26

Additional information on 1-(2,6-dimethylphenyl)aminopropan-2-ol

Introduction to 1-(2,6-dimethylphenyl)aminopropan-2-ol (CAS No. 50563-68-3)

1-(2,6-dimethylphenyl)aminopropan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 50563-68-3, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a secondary amine functional group attached to a propyl chain and a 2,6-dimethylphenyl (xylene) ring, has garnered attention due to its versatile structural properties and potential applications in drug discovery and molecular design.

The structure of 1-(2,6-dimethylphenyl)aminopropan-2-ol encompasses a combination of aromatic and aliphatic moieties, which contributes to its unique chemical behavior. The presence of the dimethyl substituents on the phenyl ring enhances its lipophilicity, making it a candidate for various pharmacological applications where membrane permeability is a critical factor. This compound’s dual nature—aromatic and aliphatic—makes it an intriguing candidate for further exploration in medicinal chemistry.

In recent years, the pharmaceutical industry has seen a surge in the development of molecules with complex architectures, aiming to improve drug efficacy and reduce side effects. 1-(2,6-dimethylphenyl)aminopropan-2-ol fits into this trend as it offers a scaffold that can be modified to target specific biological pathways. Its amine group provides a site for hydrogen bonding interactions with biological targets, while the aromatic ring can engage in π-stacking interactions, which are crucial for binding affinity in protein-ligand interactions.

One of the most promising areas of research involving 1-(2,6-dimethylphenyl)aminopropan-2-ol is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have been exploring its utility in creating novel therapeutic agents targeting neurological disorders, inflammatory conditions, and even oncological applications. The dimethylphenyl moiety, in particular, has been studied for its ability to modulate receptor activity in the central nervous system.

Recent studies have highlighted the compound’s role in developing small-molecule inhibitors that interact with enzymes involved in metabolic pathways. For instance, modifications of 1-(2,6-dimethylphenyl)aminopropan-2-ol have been investigated for their potential to inhibit kinases and phosphodiesterases, which are key players in cellular signaling cascades. These enzymes are often dysregulated in diseases such as cancer and diabetes, making them attractive targets for therapeutic intervention.

The synthesis of 1-(2,6-dimethylphenyl)aminopropan-2-ol involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. Traditional methods include nucleophilic substitution reactions followed by reduction steps to introduce the amine functionality. Advances in catalytic processes have enabled more efficient and sustainable routes to this compound, reducing waste and improving yields. These innovations align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

The pharmacokinetic properties of 1-(2,6-dimethylphenyl)aminopropan-2-ol are another area of active investigation. Researchers are examining how structural modifications affect absorption, distribution, metabolism, and excretion (ADME) profiles. By understanding these properties at an early stage of drug development, scientists can optimize molecules for better bioavailability and reduced toxicity. Computational modeling techniques have been particularly valuable in predicting how changes to the molecule will impact its pharmacokinetic behavior.

In conclusion,1-(2,6-dimethylphenyl)aminopropan-2-ol (CAS No. 50563-68-3) represents a fascinating compound with broad applications in pharmaceutical research. Its unique structural features make it a valuable building block for developing new drugs targeting various diseases. As research continues to uncover new therapeutic possibilities,1-(2,6-dimethylphenyl)aminopropan-2-ol is poised to play an increasingly important role in shaping the future of medicine.